2-(1H-1,3-BENZODIAZOL-1-YL)-N-BUTYLACETAMIDE

• IUPAC Name: 2-(benzimidazol-1-yl)-N-butylacetamide
• InChI: InChI=1S/C13H17N3O/c1-2-3-8-14-13(17)9-16-10-15-11-6-4-5-7-12(11)16/h4-7,10H,2-3,8-9H2,1H3,(H,14,17)
• InChI Key: KGVFNCDJSCCBBD-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CN1C=NC2=CC=CC=C21
• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol

Description

2-(1H-1,3-BENZODIAZOL-1-YL)-N-BUTYLACETAMIDE is a chemical compound that belongs to the class of benzimidazole derivatives Benzimidazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1H-1,3-BENZODIAZOL-1-YL)-N-BUTYLACETAMIDE typically involves the reaction of 1H-1,3-benzodiazole with N-butylacetamide under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent. Commonly used catalysts include acids or bases, and the reaction is often performed at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and can lead to higher yields and purity of the final product. Additionally, industrial methods may incorporate advanced purification techniques to ensure the compound meets the required standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions

2-(1H-1,3-BENZODIAZOL-1-YL)-N-BUTYLACETAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols. Substitution reactions can result in a variety of substituted benzimidazole derivatives.

Scientific Research Applications

2-(1H-1,3-BENZODIAZOL-1-YL)-N-BUTYLACETAMIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 2-(1H-1,3-BENZODIAZOL-1-YL)-N-BUTYLACETAMIDE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-(1H-1,3-BENZODIAZOL-1-YL)ACETONITRILE: Another benzimidazole derivative with different functional groups.

2-(1H-1,3-BENZODIAZOL-1-YL)ETHAN-1-AMINE: A related compound with an amine group instead of an acetamide group.

Uniqueness

2-(1H-1,3-BENZODIAZOL-1-YL)-N-BUTYLACETAMIDE is unique due to its specific structure, which imparts distinct chemical and biological properties. Its N-butylacetamide group differentiates it from other benzimidazole derivatives, potentially leading to unique interactions with biological targets and different reactivity in chemical reactions.

This detailed article provides an overview of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds